Cas no 34102-49-3 (7-Azabicyclo[4.2.0]octan-8-one)
7-Azabicyclo[4.2.0]octan-8-one is a bicyclic lactam compound featuring a fused azetidine and cyclohexane ring system. Its strained structure and nitrogen-containing heterocycle make it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The compound's rigid framework and functional group versatility enable its use in constructing complex scaffolds for medicinal chemistry applications. Its reactivity as a lactam allows for further derivatization, including ring-opening or functionalization at the nitrogen or carbonyl positions. The bicyclic system also offers potential as a conformational constraint in drug design, enhancing selectivity and stability in target interactions. This compound is typically handled under inert conditions due to its sensitivity.
34102-49-3 structure
Product Name:7-Azabicyclo[4.2.0]octan-8-one
CAS No:34102-49-3
MF:C7H11NO
MW:125.168341875076
MDL:MFCD20481980
CID:860540
PubChem ID:549080
Update Time:2025-06-08
7-Azabicyclo[4.2.0]octan-8-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Azabicyclo[4.2.0]octan-8-one
- (1R,6R)-8-azabicyclo[4.2.0]octan-7-one
- cis-2-aza-3-oxobicyclo<4.2.0>octane
- cis-7,8-Diaza-bicyclo<4.2.2>dec-7-en-7-oxid
- 34102-49-3
- 285560-98-7
- F18199
- CS-0139602
- 7-Azabicyclo[4.2.0]octan-8-one,98%
- AKOS006220516
- 7-Azabicyclo[4.2.0]octan-8-one #
- SQHJLZVUXVHXKC-UHFFFAOYSA-N
- cis-7-azabicyclo[4.2.0]octan-8-one
- STR06108
- 874292-57-6
- (1R,6S)-7-azabicyclo[4.2.0]octan-8-one
- EN300-104021
- 7-Azabicyclo[4,2,0]octan-8-one
- ALBB-033941
- DB-013171
- SCHEMBL774979
-
- MDL: MFCD20481980
- Inchi: 1S/C7H11NO/c9-7-5-3-1-2-4-6(5)8-7/h5-6H,1-4H2,(H,8,9)
- InChI Key: SQHJLZVUXVHXKC-UHFFFAOYSA-N
- SMILES: O=C1C2CCCCC2N1
Computed Properties
- Exact Mass: 125.08400
- Monoisotopic Mass: 125.084064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 0.7
Experimental Properties
- Density: 1.0459 (rough estimate)
- Melting Point: 48-50 °C
- Boiling Point: 297.4°C at 760 mmHg
- Flash Point: 167.9°C
- Refractive Index: 1.4693 (estimate)
- PSA: 29.10000
- LogP: 1.00380
7-Azabicyclo[4.2.0]octan-8-one Security Information
- Safety Instruction: 24/25
- Storage Condition:Sealed in dry,2-8°C
7-Azabicyclo[4.2.0]octan-8-one Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
7-Azabicyclo[4.2.0]octan-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201318-1g |
7-Azabicyclo[4.2.0]octan-8-one |
34102-49-3 | 95% | 1g |
$729 | 2021-06-09 | |
| abcr | AB304594-1 g |
(+/-)-7-Azabicyclo[4.2.0]octan-8-on; 97% |
34102-49-3 | 1 g |
€188.00 | 2023-07-19 | ||
| abcr | AB304594-2,5 g |
(+/-)-7-Azabicyclo[4.2.0]octan-8-on; 97% |
34102-49-3 | 2,5 g |
€377.00 | 2023-07-19 | ||
| Chemenu | CM201318-1g |
7-Azabicyclo[4.2.0]octan-8-one |
34102-49-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Key Organics Ltd | TS-7297-1G |
(+/-)-7-Azabicyclo[4.2.0]octan-8-on |
34102-49-3 | >97% | 1g |
£408.00 | 2025-02-08 | |
| eNovation Chemicals LLC | D553792-500mg |
7-Azabicyclo[4.2.0]octan-8-one |
34102-49-3 | 97% | 500mg |
$809 | 2023-09-03 | |
| Enamine | EN300-104021-0.05g |
7-azabicyclo[4.2.0]octan-8-one |
34102-49-3 | 95% | 0.05g |
$468.0 | 2023-10-28 | |
| Enamine | EN300-104021-0.1g |
7-azabicyclo[4.2.0]octan-8-one |
34102-49-3 | 95% | 0.1g |
$490.0 | 2023-10-28 | |
| Enamine | EN300-104021-0.25g |
7-azabicyclo[4.2.0]octan-8-one |
34102-49-3 | 95% | 0.25g |
$513.0 | 2023-10-28 | |
| Enamine | EN300-104021-0.5g |
7-azabicyclo[4.2.0]octan-8-one |
34102-49-3 | 95% | 0.5g |
$535.0 | 2023-10-28 |
7-Azabicyclo[4.2.0]octan-8-one Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
34102-49-3 (7-Azabicyclo[4.2.0]octan-8-one) Related Products
- 285560-98-7((1S,6R)-7-azabicyclo4.2.0octan-8-one)
- 874292-57-6(7-Azabicyclo[4.2.0]octan-8-one, (1R,6S)-)
- 649765-10-6(13-Azabicyclo[10.2.0]tetradecan-14-one, (1R,12S)-rel-)
- 874292-61-2(8-Azabicyclo[5.2.0]nonan-9-one, (1R,7S)-)
- 88413-84-7(2-Azetidinone, 3-hexyl-4-methyl-, cis-)
- 777884-92-1(2-Azetidinone,4-cyclohexyl-)
- 649765-12-8(13-Azabicyclo[10.2.0]tetradecan-14-one, (1R,12R)-rel-)
- 88413-85-8(2-Azetidinone, 3-hexyl-4-methyl-, trans-)
- 874292-62-3((1R,8S)-9-azabicyclo6.2.0decan-10-one)
- 7486-95-5(3-azatricyclo[4.2.1.02,?]nonan-4-one)
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